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Compound of Interest

Compound Name: 3,3,5-Trimethylcyclohexanone

Cat. No.: B147574 Get Quote

This guide provides essential safety and logistical information for the proper disposal of 3,3,5-
trimethylcyclohexanone, ensuring compliance and safety in a laboratory setting. The

following procedures are designed for researchers, scientists, and drug development

professionals.

Immediate Safety and Hazard Information
3,3,5-Trimethylcyclohexanone is a combustible liquid that poses several health risks.[1][2][3]

It is harmful if swallowed, inhaled, or comes into contact with the skin, and can cause serious

eye, skin, and respiratory irritation.[1][2][4] Adherence to proper safety protocols is critical

during handling and disposal.

Personal Protective Equipment (PPE): Before handling 3,3,5-trimethylcyclohexanone or its

waste, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.[1]

Hand Protection: Chemically resistant gloves (e.g., Type ABEK EN14387 respirator filter).[5]

[6]

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.[1][7]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[1] If ventilation is inadequate or for higher-level exposures, use an approved
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respirator.[6]

Chemical and Physical Properties
The following table summarizes key quantitative data for 3,3,5-trimethylcyclohexanone.

Property Value

CAS Number 873-94-9[5]

Molecular Formula C₉H₁₆O[4]

Molecular Weight 140.22 g/mol [4]

Appearance Colorless to Almost Colorless Liquid[3]

Boiling Point 188-192 °C[5]

Flash Point 64 °C (147.2 °F)[5]

Density 0.887 g/mL at 25 °C[5]

Storage Class 10 - Combustible liquids[5]

GHS Hazard Classification
GHS Pictogram Signal Word Hazard Statements

GHS07 Warning

H227: Combustible liquid.

[3]H302: Harmful if swallowed.

[1]H312: Harmful in contact

with skin.[1]H315: Causes skin

irritation.[1]H319: Causes

serious eye irritation.[1]

[5]H332: Harmful if inhaled.

[1]H335: May cause

respiratory irritation.[1][5]

Step-by-Step Disposal Protocol
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Disposal of 3,3,5-trimethylcyclohexanone must be treated as hazardous waste in compliance

with all local, state, and federal regulations.[8][9] Do not pour it down the drain or dispose of it

with regular trash.[10][11]

Step 1: Waste Collection

Select a Container: Use a designated, compatible hazardous waste container.[12][13] The

container must be in good condition, free from leaks, and have a secure, screw-top cap.[12]

The original product container is often a suitable choice.[12][13] Do not use food-grade

containers.[12]

Transfer Waste: Perform all waste transfers inside a chemical fume hood to minimize

inhalation exposure.[14] Do not fill the container beyond 90% capacity to allow for

expansion.[15]

Label the Container: Immediately affix a "Hazardous Waste" label to the container.[14] The

label must include:

The words "Hazardous Waste".[12]

The full chemical name: "3,3,5-Trimethylcyclohexanone". Do not use abbreviations or

formulas.[12][14]

A clear indication of the associated hazards (e.g., Flammable, Irritant, Toxic).[12]

Step 2: Segregation and Storage

Store Safely: Keep the waste container tightly closed except when adding waste.[1][15]

Designate Area: Store the container in a designated Satellite Accumulation Area (SAA), such

as a secondary containment tray within a fume hood or a ventilated cabinet.[12]

Segregate Incompatibles: As a ketone, this waste should be stored with other non-

halogenated organic solvents.[15] Crucially, it must be kept separate from incompatible

materials, especially oxidizing agents (e.g., nitrates, peroxides, perchlorates), to prevent

dangerous reactions.[8][12]
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Step 3: Arrange for Professional Disposal

Contact EHS: Do not attempt to transport or dispose of the waste yourself.[13] Contact your

institution's Environmental Health and Safety (EHS) or equivalent department to schedule a

pickup.

Licensed Disposal: The waste will be handled by a licensed professional waste disposal

service, which may involve chemical incineration at a permitted facility.[6]

Emergency and Spill Procedures
Accidental spills must be cleaned up immediately while observing all safety precautions.[1][2]

Spill Size Containment and Cleanup Protocol

Minor Spill

1. Ensure the area is well-ventilated and remove

all ignition sources.[1]2. Wearing appropriate

PPE, contain the spill with an inert absorbent

material such as sand, earth, or vermiculite.[1]3.

Carefully collect the absorbed material using

spark-proof tools and place it into a suitable,

labeled container for hazardous waste disposal.

[1][2]4. Clean the spill area.

Major Spill

1. Evacuate all personnel from the immediate

area and move upwind.[1]2. Alert your

institution's emergency services or fire brigade,

informing them of the location and nature of the

hazard.[1]3. Prevent the spill from entering

drains or waterways.[1]4. Do not attempt to

clean up a major spill without specialized

training and equipment.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 3,3,5-
trimethylcyclohexanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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